Cas no 241154-08-5 (2-(trifluoromethyl)-1,8-naphthyridine-3-carboxylic acid)

2-(Trifluoromethyl)-1,8-naphthyridine-3-carboxylic acid is a fluorinated naphthyridine derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid moiety allows for further functionalization, making it a versatile intermediate. Its rigid naphthyridine core contributes to strong binding affinity in target interactions, particularly in medicinal chemistry applications such as enzyme inhibition or receptor modulation. The compound’s high purity and well-defined structure ensure reproducibility in synthetic pathways. Its unique combination of electronic and steric properties makes it valuable for developing bioactive molecules, especially in the design of fluorinated analogs with improved pharmacokinetic profiles.
2-(trifluoromethyl)-1,8-naphthyridine-3-carboxylic acid structure
241154-08-5 structure
Product Name:2-(trifluoromethyl)-1,8-naphthyridine-3-carboxylic acid
CAS No:241154-08-5
MF:C10H5F3N2O2
MW:242.154112577438
MDL:MFCD00202890
CID:252728
PubChem ID:2777542
Update Time:2025-06-07

2-(trifluoromethyl)-1,8-naphthyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridine-3-carboxylicacid, 2-(trifluoromethyl)-
    • 2-(Trifluoromethyl)-1,8-naphthyridine-3-carboxylic acid
    • SR-01000384137
    • 2-trifluoromethyl-[1,8]-naphthyridine-3-carboxylic acid
    • 2-(Trifluoromethyl)-1,8-napthyridine-3-carboxylicacid
    • F2147-8262
    • 241154-08-5
    • Peakdale1_000017
    • 2-(Trifluoromethyl)-1,8-napthyridine-3-carboxylic acid
    • CS-0314177
    • 2-(Trifluoromethyl)[1,8]naphthyridine-3-carboxylic acid, AldrichCPR
    • MFCD00202890
    • 2-trifluoromethyl-1,8-naphthyridine-3-carboxylic acid
    • SR-01000384137-1
    • SCHEMBL125418
    • DTXSID20380553
    • A817104
    • HMS518A17
    • AKOS015852963
    • PS-6745
    • FT-0644092
    • DTXCID10331579
    • DB-046352
    • 3-Carboxy-2-(trifluoromethyl)-1,8-naphthyridine
    • 2-(trifluoromethyl)-1,8-naphthyridine-3-carboxylic acid
    • MDL： MFCD00202890
    • Inchi： 1S/C10H5F3N2O2/c11-10(12,13)7-6(9(16)17)4-5-2-1-3-14-8(5)15-7/h1-4H,(H,16,17)
    • InChI Key： VADNFSJODZWNRD-UHFFFAOYSA-N
    • SMILES： FC(C1C(C(=O)O)=CC2=CC=CN=C2N=1)(F)F

Computed Properties

  • Exact Mass: 242.03000
  • Monoisotopic Mass: 242.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.1A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.551
  • Melting Point: 309 °C
  • Boiling Point: 333.4°Cat760mmHg
  • Flash Point: 155.4°C
  • Refractive Index: 1.583
  • PSA: 63.08000
  • LogP: 2.34680
  • Solubility: Not determined

2-(trifluoromethyl)-1,8-naphthyridine-3-carboxylic acid Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi

2-(trifluoromethyl)-1,8-naphthyridine-3-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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